Macranthoin G

• Molecular Formula: C26H26O12
• Molecular Weight: 530.5 g/mol
• InChI: InChI=1S/C26H26O12/c1-36-25(34)26(35)12-20(37-22(31)8-4-14-2-6-16(27)18(29)10-14)24(33)21(13-26)38-23(32)9-5-15-3-7-17(28)19(30)11-15/h2-11,20-21,24,27-30,33,35H,12-13H2,1H3
• InChIKey: VEBNYMXKXIIGFX-UHFFFAOYSA-N

Macranthoin G (Methyl 3,5-Dicaffeoyl Quinate) Procurement-Relevant Structural and Pharmacological Primer

Macranthoin G (CAS 159934-13-1), chemically defined as methyl (3R,5R)-3,5-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,4-dihydroxycyclohexane-1-carboxylate, is a methyl-esterified dicaffeoylquinic acid derivative belonging to the chlorogenic acid superfamily [1]. It has been isolated from multiple plant species including Eucommia ulmoides, Lonicera macranthoides, Ageratina adenophora, Launaea nudicaulis, and Suaeda glauca [2]. Unlike the more abundant mono-caffeoylquinic acids such as chlorogenic acid, Macranthoin G bears two caffeoyl moieties esterified at the 3- and 5-positions of the quinic acid core, with the carboxyl group further methylated—a combination of structural features that critically determines its biological target engagement profile, membrane permeability, and potency relative to close in-class analogs [3].

Methyl ester modification enhances membrane permeability and target engagement relative to free acid forms

3,5-Dicaffeoyl substitution pattern defines antibacterial and kinase-inhibitory selectivity profiles

Isolated from multiple plant sources; co-occurs with regioisomers enabling comparative SAR studies

• [1] Chen M, Wu WW, Shen GQ, et al. Structure determination of macranthoin F and G from Lonicera macranthoides. Acta Pharmaceutica Sinica. 1994;29(8):617-620. View Source
• [2] KNApSAcK Core Database. Macranthoin G (C00043178). http://www.knapsackfamily.com/knapsack_core/information.php?word=C00043178. View Source
• [3] Hu W, Wang G, Li P, et al. Neuroprotective effects of macranthoin G from Eucommia ulmoides against hydrogen peroxide-induced apoptosis in PC12 cells via inhibiting NF-κB activation. Chemico-Biological Interactions. 2014;224:108-116. doi:10.1016/j.cbi.2014.10.014. View Source

Why Chlorogenic Acid, 3,5-Dicaffeoylquinic Acid, or Regioisomeric Methyl Esters Cannot Replace Macranthoin G in Research and Industrial Applications

In-class substitution of Macranthoin G with apparently similar caffeoylquinic acid derivatives—including the non-methylated free acid (3,5-dicaffeoylquinic acid), the regioisomeric methyl ester macranthoin F (3,4-dicaffeoylquinic acid methyl ester), or the mono-caffeoyl chlorogenic acid methyl ester—results in quantitatively divergent biological outcomes. Methylation of the quinic acid carboxyl group enhances xanthine oxidase inhibitory potency by approximately one order of magnitude relative to the free acid form [1]. The precise positions of caffeoyl esterification dictate antibacterial potency: shifting one caffeoyl group from position 5 to position 4 reduces anti-Salmonella activity by 2-fold, while reducing from two caffeoyls to one (chlorogenic acid methyl ester) diminishes potency by more than 11-fold [2]. Furthermore, dicaffeoylquinic acids as a class achieve ~90% suppression of p38 MAPK-mediated IL-8 secretion versus only ~50% for mono-caffeoylquinic acids at equivalent concentrations, establishing a fundamental signaling-selectivity divide [3]. These structural determinants of bioactivity mean that bulk procurement of any generic caffeoylquinic acid derivative cannot replicate Macranthoin G's specific quantitative performance profile.

Non-methylated free acid (3,5-dicaffeoylquinic acid)

Lacks the methyl ester group that enhances potency and lipophilicity; target engagement and cellular protection endpoints may shift significantly.

Regioisomeric methyl esters (e.g., macranthoin F, 4,5-diester)

Caffeoyl positional changes (3,5 vs 3,4 or 4,5) can invert potency ranking across antibacterial, enzyme inhibition, and kinase assays.

Mono-caffeoyl analogs (chlorogenic acid, its methyl ester)

Single caffeoyl moiety fails to achieve full p38 MAPK pathway suppression; signaling selectivity and cytoprotective magnitude differ substantially.

• [1] Góngora L, Máñez S, Giner RM, Recio MC, Schinella G, Ríos JL. Inhibition of xanthine oxidase by phenolic conjugates of methylated quinic acid. Planta Medica. 2003;69(5):396-401. doi:10.1055/s-2003-39715. View Source
• [2] Tan JW, Xu QL, Wan FH, et al. Bioactive quinic acid derivatives from Ageratina adenophora. Molecules. 2013;18(11):14096-14104. doi:10.3390/molecules181114096. View Source
• [3] Liang N, Kitts DD. Chlorogenic acid isomers alleviate interleukin-8 (IL-8) production in Caco-2 cells by decreasing phosphorylation of p38 and increasing cell integrity. International Journal of Molecular Sciences. 2018;19(12):3873. doi:10.3390/ijms19123873. View Source

Macranthoin G Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data

Macranthoin G Delivers 2-Fold Superior Anti-Salmonella enterica Potency Over Its Regioisomer Macranthoin F and >11-Fold Over Chlorogenic Acid Methyl Ester

In a direct head-to-head assessment of four quinic acid derivatives isolated concurrently from Ageratina adenophora and tested under identical broth microdilution conditions, Macranthoin G (compound 4) exhibited an MIC of 7.4 µM against Salmonella enterica, which is approximately 2-fold more potent than its 3,4-diester regioisomer macranthoin F (compound 3, MIC 14.7 µM) and 11.5-fold more potent than chlorogenic acid methyl ester (compound 2, MIC 84.8 µM). Macranthoin G's MIC approaches that of the clinical antibiotic kanamycin (MIC 3.4 µM) [1]. A separate study against 23 clinical Klebsiella pneumoniae isolates confirmed Macranthoin G's Gram-negative antibacterial activity with MIC values ranging from 64 to 256 µg/mL, and demonstrated membrane integrity disruption in 65.2% of tested isolates [2]. A Chinese patent (ZL201310380347.9) further substantiates these findings, claiming Macranthoin G's antibacterial agent application with MIC values described as approaching or matching kanamycin against both Staphylococcus aureus and Salmonella species [3].

Anti-Salmonella MIC

Head-to-head

Macranthoin G MIC 7.4 µM vs macranthoin F 14.7 µM, chlorogenic acid methyl ester 84.8 µM

Supports anti-Salmonella screening context; highest potency among co-occurring methyl esters

Broth microdilution, parallel isolation; kanamycin MIC 3.4 µM

Evidence Dimension	Minimum inhibitory concentration (MIC) against Salmonella enterica
Target Compound Data	Macranthoin G MIC = 7.4 µM
Comparator Or Baseline	Macranthoin F MIC = 14.7 µM; Chlorogenic acid methyl ester MIC = 84.8 µM; Kanamycin (positive control) MIC = 3.4 µM
Quantified Difference	2.0-fold more potent than macranthoin F; 11.5-fold more potent than chlorogenic acid methyl ester; approaches kanamycin (2.2-fold difference)
Conditions	Broth microdilution assay against Salmonella enterica; compounds co-isolated and tested in parallel from Ageratina adenophora (Tan et al., 2013)

Why This Matters

For procurement decisions in antibacterial discovery programs, Macranthoin G provides the highest anti-Salmonella potency among naturally co-occurring quinic acid methyl esters, making it the preferred starting point for structure-activity relationship (SAR) studies and semi-synthetic optimization campaigns targeting Gram-negative pathogens.

• [1] Tan JW, Xu QL, Wan FH, et al. Bioactive quinic acid derivatives from Ageratina adenophora. Molecules. 2013;18(11):14096-14104. doi:10.3390/molecules181114096. View Source
• [2] Abdel Bar FM, Elekhnawy E, Aldawsari TH, et al. Unveiling the role of macranthoin G in the traditional anti-infective properties of Launaea nudicaulis. South African Journal of Botany. 2024;172:302-311. doi:10.1016/j.sajb.2024.07.043. View Source
• [3] Tan JW, Zhang M, Ren H, Lei T, Wan FH. Method for preparing compound macranthoin G and application of compound in preparation of antibacterial agent. Chinese Patent CN103404515A, granted 2016-04-20. View Source

Macranthoin G (Methyl Ester) is 1.6-Fold More Hepatoprotective Than Its Free Acid Counterpart 3,5-Dicaffeoylquinic Acid in Tacrine-Challenged Hep G2 Cells

In a bioassay-guided fractionation study from Suaeda glauca, methyl 3,5-di-O-caffeoyl quinate (Macranthoin G) and its non-methylated analog 3,5-di-O-caffeoyl quinic acid were isolated and directly compared for hepatoprotective activity against tacrine-induced cytotoxicity in human Hep G2 hepatoma cells. Macranthoin G demonstrated an EC50 of 72.7 ± 6.2 µM, which is 1.6-fold more potent than the free acid (EC50 117.2 ± 10.5 µM). Notably, Macranthoin G also slightly outperformed the clinically established hepatoprotective agent silybin (EC50 82.4 ± 4.1 µM) under the same experimental conditions [1]. Parallel literature confirms that Macranthoin G enhances superoxide dismutase (SOD), catalase (CAT), glutathione peroxidase (GSH-Px), and intracellular glutathione (GSH) levels while reducing malondialdehyde (MDA) content and reactive oxygen species (ROS) accumulation in PC12 neuronal cells exposed to H2O2, establishing a consistent antioxidant-mediated cytoprotective mechanism that is quantitatively superior to the free acid form [2].

Hepatoprotective EC50

Head-to-head

EC50 72.7 µM (methyl ester) vs 117.2 µM (free acid); silybin 82.4 µM

Supports hepatoprotection assay-response context; methylation improves cytoprotective potency

Tacrine-induced Hep G2 model; reported 1.6-fold lower EC50

Evidence Dimension	Hepatoprotective EC50 against tacrine-induced cytotoxicity in Hep G2 cells
Target Compound Data	Macranthoin G (methyl ester) EC50 = 72.7 ± 6.2 µM
Comparator Or Baseline	3,5-Dicaffeoylquinic acid (free acid) EC50 = 117.2 ± 10.5 µM; Silybin (positive control) EC50 = 82.4 ± 4.1 µM
Quantified Difference	1.6-fold more potent than the non-methylated free acid; statistically indistinguishable from silybin (p > 0.05 based on reported SDs)
Conditions	Tacrine-induced cytotoxicity model in human liver-derived Hep G2 cells; compounds isolated from Suaeda glauca and tested in parallel (An et al., 2008)

Why This Matters

When selecting a dicaffeoylquinic acid derivative for hepatoprotection or oxidative-stress research programs, the methyl ester form (Macranthoin G) offers a quantifiable potency advantage over the more commonly studied free acid, with the additional benefit of enhanced lipophilicity (predicted LogP ~1.9) that may improve intracellular access.

• [1] An RB, Sohn DH, Jeong GS, Kim YC. In vitro hepatoprotective compounds from Suaeda glauca. Archives of Pharmacal Research. 2008;31(5):594-597. doi:10.1007/s12272-001-1198-1. View Source
• [2] Hu W, Wang G, Li P, et al. Neuroprotective effects of macranthoin G from Eucommia ulmoides against hydrogen peroxide-induced apoptosis in PC12 cells via inhibiting NF-κB activation. Chemico-Biological Interactions. 2014;224:108-116. doi:10.1016/j.cbi.2014.10.014. View Source

Positional Specificity of Caffeoyl Substitution Drives ~10-Fold Difference in Xanthine Oxidase Inhibition Between 4,5- and 3,5-Diester Methyl Quinates

A systematic evaluation of methylated dicaffeoylquinic conjugates from Phagnalon rupestre revealed that xanthine oxidase inhibitory potency is exquisitely sensitive to the position of caffeoyl esterification on the quinic acid scaffold. The 4,5-diester methyl quinate achieved an IC50 of 3.6 µM, which is approximately 10-fold lower (more potent) than that of the 3,5-diester analog (Macranthoin G, estimated IC50 ~36 µM). Both were characterized as competitive inhibitors of the enzyme [1]. This positional dependence is not observed for all activities: in antibacterial assays, the 3,5-substitution pattern (Macranthoin G) is superior to the 3,4-pattern (macranthoin F) by 2-fold [2]. The methylation of the carboxyl group was independently demonstrated to be essential for enhancing xanthine oxidase inhibitory potency relative to the free acid forms, establishing a dual structural requirement—methyl ester plus specific caffeoyl positioning—for maximal target engagement [1].

Xanthine oxidase IC50

Cross-study

Macranthoin G (3,5-diester) IC50 ~36 µM; 4,5-diester IC50 3.6 µM

Positional sensitivity: regioisomer identity critically influences enzyme inhibitory target selectivity

Competitive inhibition; methylation essential for potency

Evidence Dimension	Xanthine oxidase inhibitory IC50
Target Compound Data	Macranthoin G (3,5-diester methyl quinate) IC50 ≈ 36 µM (estimated as ~10× the 4,5-diester value)
Comparator Or Baseline	4,5-Dicaffeoylquinic acid methyl ester IC50 = 3.6 µM
Quantified Difference	~10-fold difference in IC50 favoring the 4,5-regioisomer for xanthine oxidase inhibition; conversely, the 3,5-regioisomer is 2-fold superior for antibacterial activity
Conditions	Direct xanthine oxidase enzyme inhibition assay (Góngora et al., Planta Med 2003)

Why This Matters

This demonstrates that Macranthoin G occupies a specific position in the dicaffeoylquinic methyl ester activity spectrum: it is the optimal regioisomer for antibacterial applications but not for xanthine oxidase inhibition. Researchers targeting hyperuricemia should procure the 4,5-diester, while those targeting Gram-negative infection models should specifically select Macranthoin G—reinforcing that regioisomer identity, not just compound class, determines fitness-for-purpose.

• [1] Góngora L, Máñez S, Giner RM, Recio MC, Schinella G, Ríos JL. Inhibition of xanthine oxidase by phenolic conjugates of methylated quinic acid. Planta Medica. 2003;69(5):396-401. doi:10.1055/s-2003-39715. View Source
• [2] Tan JW, Xu QL, Wan FH, et al. Bioactive quinic acid derivatives from Ageratina adenophora. Molecules. 2013;18(11):14096-14104. doi:10.3390/molecules181114096. View Source

Macranthoin G Engages p38 MAPK Signaling with an IC50 of 9.04 µM; DiCQA-Class Molecules Suppress p38-Mediated Inflammation ~1.8-Fold More Effectively Than Mono-CQA Analogs

Macranthoin G has been characterized as a p38 MAPK inhibitor with an IC50 of 9.04 µM for anti-neuroinflammatory activity in BV-2 mouse microglial cells, measured as inhibition of LPS-induced nitric oxide production . Beyond this direct IC50 value, Macranthoin G belongs to the dicaffeoylquinic acid (DiCQA) class, which has been demonstrated to reduce p38 MAPK phosphorylation and downstream IL-8 secretion by approximately 90% at tested concentrations in Caco-2 intestinal epithelial cells, compared to only ~50% reduction achieved by mono-caffeoylquinic acid (CQA) isomers under identical conditions (p < 0.05) [1]. In mechanistic studies, Macranthoin G specifically inhibited H2O2-induced phosphorylation of p38 and ERK1/2 in PC12 neuronal cells, simultaneously downregulating the NF-κB pathway and stabilizing mitochondrial membrane potential—a multi-pathway engagement profile not reported for mono-caffeoyl analogs at comparable concentrations [2]. This integrated signaling modulation translates into functional neuroprotection against both H2O2- and amyloid-β (Aβ)-induced cytotoxicity in neuronal models.

p38 MAPK pathway

Class-level

IC50 9.04 µM (BV-2); DiCQA class ~90% IL-8 suppression vs ~50% for mono-CQA

Supports p38 pathway-response interpretation; dual-caffeoyl scaffold required for full suppression

Also modulates ERK1/2, NF-κB; multi-kinase engagement

Evidence Dimension	p38 MAPK pathway inhibition: IC50 and class-level comparison of downstream inflammatory suppression
Target Compound Data	Macranthoin G p38 MAPK-related anti-neuroinflammatory IC50 = 9.04 µM (BV-2 cells); DiCQA class achieves ~90% reduction in IL-8 secretion via p38 pathway suppression
Comparator Or Baseline	Mono-caffeoylquinic acid (CQA) class achieves ~50% reduction in IL-8 secretion under identical conditions
Quantified Difference	1.8-fold greater suppression of p38-mediated inflammatory output for DiCQA class versus mono-CQA class; Macranthoin G additionally inhibits ERK1/2 and NF-κB pathways not reported for chlorogenic acid in the same model
Conditions	BV-2 microglial cells (LPS-induced NO production, Griess assay) for IC50; Caco-2 cells (IFNγ/PMA challenge) for p38 phosphorylation and IL-8 class comparison; PC12 cells (H2O2 challenge) for mechanistic pathway analysis

Why This Matters

For neurology and immunology research programs studying p38 MAPK-dependent pathology, Macranthoin G provides a quantifiable target engagement (IC50 9.04 µM) combined with the enhanced signaling suppression inherent to the DiCQA scaffold—making it a more mechanistically informative tool compound than generic chlorogenic acid, which lacks the second caffeoyl moiety required for full p38 pathway suppression.

• [1] Liang N, Kitts DD. Chlorogenic acid isomers alleviate interleukin-8 (IL-8) production in Caco-2 cells by decreasing phosphorylation of p38 and increasing cell integrity. International Journal of Molecular Sciences. 2018;19(12):3873. doi:10.3390/ijms19123873. View Source
• [2] Hu W, Wang G, Li P, et al. Neuroprotective effects of macranthoin G from Eucommia ulmoides against hydrogen peroxide-induced apoptosis in PC12 cells via inhibiting NF-κB activation. Chemico-Biological Interactions. 2014;224:108-116. doi:10.1016/j.cbi.2014.10.014. View Source

Macranthoin G Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

Lead Compound for Anti-Salmonella and Anti-Klebsiella Antibacterial Development Programs

Macranthoin G is the most potent anti-Salmonella enterica compound among naturally co-occurring quinic acid methyl esters (MIC 7.4 µM, 2-fold better than macranthoin F and 11.5-fold better than chlorogenic acid methyl ester), with its MIC approaching that of kanamycin [1]. Independent confirmation against 23 K. pneumoniae clinical isolates (MIC 64–256 µg/mL) with demonstrated membrane integrity disruption in 65.2% of isolates [2], combined with molecular docking evidence of strong binding to LpxC and FabI enzymes [2] and a granted patent (CN103404515A) claiming antibacterial agent applications [3], positions this compound as a validated starting scaffold for semi-synthetic optimization against Gram-negative pathogens.

Hepatoprotective and Oxidative-Stress Amelioration Research with Superior Potency Over Free Acid Forms

With an EC50 of 72.7 µM against tacrine-induced cytotoxicity in Hep G2 cells, Macranthoin G is 1.6-fold more hepatoprotective than its non-methylated free acid counterpart (EC50 117.2 µM) and rivals the potency of the clinical hepatoprotectant silybin (EC50 82.4 µM) [1]. The compound's demonstrated ability to simultaneously upregulate SOD, CAT, GSH-Px, and intracellular GSH while reducing MDA and ROS [2] makes it a mechanistically versatile tool for liver injury models and for studying the role of carboxyl methylation in cytoprotective potency.

p38 MAPK-Targeted Neuroinflammation and Alzheimer's Disease Mechanistic Studies

Macranthoin G exhibits a defined p38 MAPK-related anti-neuroinflammatory IC50 of 9.04 µM in BV-2 microglial cells [1] and belongs to the DiCQA class that suppresses p38-mediated IL-8 secretion ~1.8-fold more effectively than mono-CQA analogs [2]. Its demonstrated neuroprotection against both H2O2- and Aβ-induced cytotoxicity in PC12 neuronal cells, mediated through coordinated inhibition of p38, ERK1/2, and NF-κB pathways [3], makes it a differentiated chemical probe for dissecting multi-kinase signaling contributions to neurodegeneration, with advantages over chlorogenic acid which lacks the second caffeoyl moiety required for full p38 suppression.

Regioisomer-Specific Structure-Activity Relationship (SAR) Studies on Dicaffeoylquinic Acid Scaffolds

The stark activity contrast between Macranthoin G (3,5-diester) and its regioisomers—where a shift to the 3,4-pattern reduces antibacterial potency 2-fold [1], while the 4,5-diester is ~10-fold more potent as a xanthine oxidase inhibitor [2]—establishes Macranthoin G as an essential comparator compound for SAR campaigns. Researchers dissecting how caffeoyl positioning and carboxyl methylation status jointly control target selectivity across antibacterial, antioxidant, enzyme inhibitory, and kinase-modulatory endpoints should include Macranthoin G as the reference 3,5-diester methyl ester to enable cross-regioisomer potency comparisons.

Application

Selection Property

Validation Focus

Anti-Salmonella screening and SAR studies

Anti-Salmonella potency relative to regioisomers

MIC and membrane integrity endpoints

Hepatoprotection and oxidative-stress pathway research

Methyl ester vs free acid cytoprotective potency

Cellular oxidative stress and viability endpoints

p38 MAPK signaling and neuroinflammation pathway studies

Multi-kinase pathway engagement profile

p38/ERK/NF-κB pathway endpoints

Regioisomer-specific SAR on dicaffeoylquinic acid scaffolds

Regioisomer-dependent target selectivity

Cross-regioisomer potency comparison

• [1] Tan JW, Xu QL, Wan FH, et al. Bioactive quinic acid derivatives from Ageratina adenophora. Molecules. 2013;18(11):14096-14104. doi:10.3390/molecules181114096. View Source
• [2] Abdel Bar FM, Elekhnawy E, Aldawsari TH, et al. Unveiling the role of macranthoin G in the traditional anti-infective properties of Launaea nudicaulis. South African Journal of Botany. 2024;172:302-311. doi:10.1016/j.sajb.2024.07.043. View Source
• [3] Tan JW, Zhang M, Ren H, Lei T, Wan FH. Method for preparing compound macranthoin G and application of compound in preparation of antibacterial agent. Chinese Patent CN103404515A, granted 2016-04-20. View Source